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Compound of Interest

Compound Name: D-Altrose-1-13C
CAS No.: 70849-27-3
Cat. No.: B583466
Get Quote
. J

Executive Summary & Risk Profile

D-Altrose-1-13C is a high-value, stable isotope-labeled monosaccharide used primarily as an
internal standard in NMR spectroscopy and metabolic flux analysis. Unlike radiolabeled
compounds (e.g.,

), D-Altrose-1-13C is non-radioactive and does not decay.

While the toxicological risks to the operator are low (comparable to standard glucose), the
operational risk is high due to the reagent's cost and susceptibility to contamination. The
primary safety objective is a bidirectional protective strategy:

o Operator Safety: Protection against particulate inhalation and potential allergic sensitization.

» Data Integrity: Protection of the isotope from keratin (skin proteins), RNases/DNases, and
atmospheric moisture which can compromise Mass Spectrometry (MS) and NMR baselines.

Hazard Classification (GHS)[1]

» Signal Word: Warning (Precautionary)
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e Hazard Statements: May cause respiratory irritation (H335) if inhaled as fine dust.
» Radioactivity: None.[1] (Stable Isotope).[1][2]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are mandatory not only for OSHA compliance but to prevent
biological contamination of the

source, which can lead to erroneous peaks in high-sensitivity MS applications.
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PPE Component

Specification

Scientific Rationale (The
IlWhyIl)

Hand Protection

Nitrile (4 mil minimum)

Crucial: Do NOT use Latex.
Latex proteins can leach into
samples, appearing as
contaminant peaks in Mass
Spectrometry. Nitrile provides
an inert barrier against skin oils

and enzymes.

Respiratory

N95 or P100 Mask

Prevents inhalation of fine
particulates. More importantly,
it prevents exhaled moisture
and salivary enzymes from
degrading the hygroscopic
sugar during weighing.

Eye Protection

Chemical Splash Goggles

Standard ANSI 287.1
compliance. Prevents ocular
irritation from airborne sugar
dust.[3]

Body Protection

Anti-Static Lab Coat

Synthetic fibers in standard
clothes generate static, which

can cause the lightweight

powder to "jump" or disperse,

leading to mass loss.

Footwear

Closed-toe, non-porous

Standard laboratory
requirement to prevent dermal

contact with spills.

Operational Workflow: Handling & Solubilization

Phase A: Environmental Preparation

o Static Control: Use an ionizing fan or anti-static gun on the balance area before opening the

vial. Charged particles can result in significant loss of material during transfer.
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e Atmosphere: If possible, handle in a low-humidity environment (<40% RH). D-Altrose is
hygroscopic; moisture absorption alters the effective mass and isotopic concentration
calculations.

Phase B: Weighing Protocol (The "Zero-Loss" Method)

o Equilibration: Allow the vial to reach room temperature before opening to prevent
condensation.

o Taring: Place the receiving vessel (e.g., volumetric flask) on the analytical balance and tare.

o Transfer: Do not use a spatula directly in the stock vial if avoiding cross-contamination is
critical. Instead, gently tap the stock vial to transfer powder, or use a disposable, anti-static
weighing boat.

o Gravimetric Confirmation: Record the exact mass. Do not rely on the vendor's label mass for
guantitative metabolic studies, as trace residual solvent may affect the net weight.

Phase C: Solubilization

¢ Solvent Choice: Use HPLC-grade water or deuterated solvents (

) for NMR.

e Rinsing: If the entire vial content is needed, introduce the solvent directly into the original
shipping vial, vortex, and transfer. Repeat 3x to ensure 99.9% recovery of the isotope.

Visualized Workflow (Logic Map)

The following diagram outlines the decision-making process for safe handling and integrity
preservation.
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Start: D-Altrose-1-13C Handling

Check Environment:
Humidity < 40%?

Action: Activate Dehumidifier
or Use Glove Box

PPE Verification:
Nitrile Gloves + N95 Mask

Static Control:
Is lonizer Active?

Weighing Protocol:
Gravimetric Analysis

Solubilization:
Direct Vial Rinse (3x)

Disposal/Storage:
-20°C Desiccated

Click to download full resolution via product page

Figure 1: Decision logic for environmental control and handling of stable isotope carbohydrates.
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Disposal & Spill Management[7]
Waste Classification[8]

e Regulatory Status: Non-Hazardous Chemical Waste.

o Radioactive Waste:NO. Do not dispose of in radioactive waste streams (yellow bags/bins) as
this incurs unnecessary disposal costs and regulatory confusion.

Disposal Protocol

e Aqueous Solutions: Dilute solutions (<1%) can often be disposed of via sanitary sewer with
copious water, subject to local municipal regulations.

» Concentrated Stocks: Collect in a container labeled "Non-Hazardous Organic/Sugar Waste."

o Empty Vials: Triple rinse with water. Deface the label to remove chemical identification.
Recycle glass or dispose of in sharps container.[4]

Spill Cleanup (Dry Powder)

» Do not sweep vigorously. This generates dust.

o Method: Cover the spill with a damp paper towel (water-moistened) to solubilize the sugar
locally.

e Wipe: Wipe up the damp material.
o Clean: Clean the surface with 70% Ethanol to remove sticky residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
e 2. medchemexpress.com [medchemexpress.com]
¢ 3. edvotek.com [edvotek.com]

e 4. Specific Instruction for Isotope Research Waste | Radiation Safety | University of
Pittsburgh [radsafe.pitt.edu]

¢ To cite this document: BenchChem. [Operational Guide: Handling & Safety Protocols for D-
Altrose-1-13C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583466/docs#operational-guide-handling-safety-
protocols-for-d-altrose-1-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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